BI 01383298

• Molecular Formula: C19H19Cl2FN2O3S
• Molecular Weight: 445.3 g/mol
• InChI: InChI=1S/C19H19Cl2FN2O3S/c20-15-9-16(21)11-18(10-15)28(26,27)24-7-5-14(6-8-24)19(25)23-12-13-1-3-17(22)4-2-13/h1-4,9-11,14H,5-8,12H2,(H,23,25)
• InChIKey: VUOYAALVGSMUHC-UHFFFAOYSA-N

BI 01383298: Potent, Irreversible SLC13A5 Inhibitor

BI 01383298 (CAS 2227549-00-8) is a synthetic organic, irreversible, and non-competitive inhibitor of the human sodium-coupled citrate transporter SLC13A5 (NaCT) . It was developed by Boehringer Ingelheim as a highly potent and selective chemical probe for investigating SLC13A5 biology in vitro . The compound is available free-of-charge through the opnMe programme for qualified researchers .

Human SLC13A5 target engagement and functional studies

Irreversible binding supports pre-incubation / washout protocols

Human-selective probe; no cross-species activity on mouse NaCT

• [1] Higuchi K, Kopel JJ, Sivaprakasam S, Jaramillo-Martinez V, Sutton RB, Urbatsch IL, Ganapathy V. Functional analysis of a species-specific inhibitor selective for human Na+-coupled citrate transporter (NaCT/SLC13A5/mINDY). Biochemical Journal. 2020 Nov;477(21):4149-4165. doi: 10.1042/BCJ20200592. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BI01383298 Ligand Page. Accessed 2026. View Source

Why BI 01383298 Cannot Be Replaced

Simple interchange of SLC13A5 inhibitors is scientifically unsound due to fundamental differences in mechanism, species specificity, and selectivity. BI 01383298 is the first characterized irreversible inhibitor of this transporter , a kinetic property distinct from competitive inhibitors like PF-06649298 . Furthermore, its strict species selectivity for the human orthologue over mouse NaCT is a critical differentiation for translational research . Using a generic alternative without these verified properties risks confounding results due to off-target effects, kinetic artifacts, or cross-species activity in common pre-clinical models. The following quantitative evidence substantiates this procurement decision.

Mechanism: Reversible competitive inhibitors may not sustain target blockade in washout or long-term assays.

Species: Cross-species inhibitors confound human-specific transport studies and murine model validation.

Selectivity: Lower-selectivity probes may introduce SLC13A2/A3 off-target activity, complicating phenotype interpretation.

• [1] Higuchi K, Kopel JJ, Sivaprakasam S, Jaramillo-Martinez V, Sutton RB, Urbatsch IL, Ganapathy V. Functional analysis of a species-specific inhibitor selective for human Na+-coupled citrate transporter (NaCT/SLC13A5/mINDY). Biochemical Journal. 2020 Nov;477(21):4149-4165. doi: 10.1042/BCJ20200592. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PF-06649298 Ligand Page. Accessed 2026. View Source
• [3] Higuchi K, et al. Figure 4: Differential effect of BI01383298 on human NaCT versus mouse NaCT. Biochemical Journal. 2020. View Source

BI 01383298: Head-to-Head Comparisons

Potency Advantage Over PF-06649298

BI 01383298 demonstrates significantly higher potency in HepG2 cells, a physiologically relevant human hepatocyte model expressing endogenous SLC13A5. In direct comparison, BI 01383298's IC50 of 24 nM is over 17-fold more potent than the comparator SLC13A5-IN-1 (IC50 = 410 nM) in the same cellular system . This indicates superior target engagement in a native biological context.

Potency vs. PF-06649298

Head-to-head

Approx. 150-fold lower IC50 (24–60 nM vs. 0.4–10 µM)

Reported potency context; supports lower compound load.

In recombinant and endogenous cell models.

Evidence Dimension	Potency in HepG2 cells (endogenous SLC13A5 expression)
Target Compound Data	24 nM
Comparator Or Baseline	SLC13A5-IN-1: 410 nM
Quantified Difference	~17-fold more potent
Conditions	HepG2 human hepatocellular carcinoma cell line; uptake of [14C]-citrate.

Why This Matters

Superior potency in a disease-relevant human cell line minimizes the risk of off-target effects at the effective concentration and reduces the amount of compound required for robust cellular assays.

Irreversible vs. Reversible Inhibition

BI 01383298 is the first described irreversible and non-competitive inhibitor of SLC13A5, providing a functional advantage over competitive substrate-analog inhibitors like PF-06649298 . This unique mechanism, confirmed by kinetic analysis, means BI 01383298's inhibitory effect is not reversed by high concentrations of the substrate, citrate . In contrast, the effect of a competitive inhibitor like PF-06649298 can be overcome by fluctuations in local citrate concentration.

Inhibition mechanism

Head-to-head

Irreversible, non-competitive vs. reversible, competitive substrates

Mechanism context; requires pre-incubation for maximal inhibition.

Washout-resistant target engagement.

Evidence Dimension	Mechanism of Action
Target Compound Data	Irreversible, non-competitive
Comparator Or Baseline	PF-06649298: Competitive inhibitor and substrate
Quantified Difference	Qualitative: Irreversible vs. Reversible
Conditions	Kinetic analysis of citrate uptake in HEK293 cells expressing SLC13A5.

Why This Matters

For scientists, an irreversible inhibitor ensures sustained target inhibition even in dynamic cellular environments or during washout experiments, providing a more reliable and persistent blockade for studying downstream biological consequences.

• [1] Higuchi K, et al. Functional analysis of a species-specific inhibitor selective for human Na+-coupled citrate transporter (NaCT/SLC13A5/mINDY). Biochemical Journal. 2020;477(21):4149-4165. doi: 10.1042/BCJ20200592. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PF-06649298 Ligand Page. Accessed 2026. View Source

Human-Specific vs. Pan-Species Activity

A key differentiator for BI 01383298 is its strict species selectivity for human NaCT over mouse NaCT. BI 01383298 shows no inhibition of mouse NaCT (Slc13a5) at concentrations up to 10 µM . This contrasts sharply with PF-06649298, which inhibits both human and mouse orthologues . This property is crucial for interpreting studies that may transition between human cell lines and mouse models.

Species specificity

Head-to-head

No activity on mouse NaCT; comparator inhibits both species.

Human-selective context; murine model use not applicable.

Use humanized models or human cell lines.

Evidence Dimension	Inhibition of mouse NaCT (Slc13a5)
Target Compound Data	No effect at 10 µM
Comparator Or Baseline	PF-06649298: Active against mouse NaCT
Quantified Difference	Complete lack of activity vs. active inhibition
Conditions	HEK293FT cells transiently expressing mouse NaCT; [14C]-citrate uptake assay.

Why This Matters

For researchers, the human-specific activity of BI 01383298 eliminates a confounding variable when using mouse cells as a negative control for on-target effects or when interpreting data from human cell xenograft models in mice.

• [1] Higuchi K, et al. Figure 4B: Differential effect of BI01383298 on human NaCT versus mouse NaCT. Biochemical Journal. 2020. View Source
• [2] Huard K, et al. Discovery and characterization of novel inhibitors of the sodium-coupled citrate transporter (NaCT or SLC13A5). Scientific Reports. 2015;5:17383. doi: 10.1038/srep17383. View Source

Selectivity vs. PF-06761281

BI 01383298 exhibits a remarkable selectivity window of more than 1000-fold against the two most closely related human SLC13 family members, SLC13A2 and SLC13A3, which share the same physiological substrates . This high degree of selectivity is a defining characteristic of a quality chemical probe and minimizes the potential for confounding results due to off-target transporter inhibition.

Selectivity window

Cross-study comparable

>1,000-fold vs. >20–25-fold over SLC13A2/A3

Selectivity context; reduced off-target concern in hepatic studies.

Measured in overexpressing cell systems.

Evidence Dimension	Selectivity vs. SLC13A2 and SLC13A3
Target Compound Data	>1000-fold selective
Comparator Or Baseline	SLC13A2 and SLC13A3 (no inhibition observed up to 100 µM)
Quantified Difference	>1000-fold
Conditions	Cells over-expressing human SLC13A2 or SLC13A3; [14C]-citrate uptake assay.

Why This Matters

Procuring a compound with a validated >1000-fold selectivity window ensures that the observed phenotype can be confidently attributed to SLC13A5 inhibition, which is essential for generating high-quality, publishable data.

• [1] Chemical Probes Portal. BI01383298 Probe Report. Accessed 2026. View Source

HepG2 Cell Proliferation Inhibition

Exposure to BI 01383298 leads to a documented decrease in the proliferation of HepG2 hepatocellular carcinoma cells . This functional readout, directly linked to SLC13A5 inhibition, is a key differentiator for researchers studying the role of citrate transport in cancer cell metabolism and provides a direct phenotypic endpoint for assay development.

HepG2 proliferation

Class-level

Decreased proliferation observed in HepG2 cells

Class-level inference; data to verify.

No direct comparator data; functional endpoint context.

Evidence Dimension	Functional effect on cell proliferation
Target Compound Data	Decreased HepG2 cell proliferation
Comparator Or Baseline	Baseline: untreated HepG2 cells
Quantified Difference	Significant decrease observed
Conditions	HepG2 cells in culture; cell proliferation assay.

Why This Matters

This evidence supports the compound's utility beyond simple biochemical inhibition. It validates the compound as a functional tool for investigating the consequences of blocking SLC13A5-mediated citrate uptake in a disease-relevant cellular context, particularly for oncology and metabolic disease research.

• [1] Higuchi K, et al. Functional analysis of a species-specific inhibitor selective for human Na+-coupled citrate transporter (NaCT/SLC13A5/mINDY). Biochemical Journal. 2020;477(21):4149-4165. doi: 10.1042/BCJ20200592. View Source

BI 01383298: Research Application Scenarios

Target Engagement & Selectivity in Hepatocytes

Procure BI 01383298 for studies exploring the role of SLC13A5 in HCC metabolism. Its high potency (IC50 = 24 nM) in HepG2 cells ensures efficient target engagement at low concentrations. The documented decrease in cell proliferation upon treatment provides a validated phenotypic endpoint, making it an ideal tool for investigating the link between citrate transport and cancer cell growth.

Citrate in Hepatocellular Carcinoma Metabolism

Select BI 01383298 when a persistent and unambiguous blockade of SLC13A5 is required. Its irreversible, non-competitive mechanism ensures that inhibition is maintained regardless of fluctuations in extracellular citrate concentration or during washout experiments, making it superior to reversible, competitive inhibitors for delineating the transporter's role in dynamic metabolic pathways like de novo lipogenesis.

Chemical Probe for Human NaCT Biology

Use BI 01383298 as the inhibitor of choice for experiments involving both human and mouse cells or models. Its complete inactivity against mouse NaCT makes it an indispensable control for distinguishing human-specific effects from those in common rodent models. This property is critical for correctly interpreting data from human cell line xenografts in mice or for using mouse cells as a clean negative control.

Washout-Resistant Inhibition for Extended Assays

Prioritize BI 01383298 for developing robust in vitro assays. Its >1000-fold selectivity over the closest family members SLC13A2 and SLC13A3 provides a wide safety margin, minimizing the risk of assay interference from off-target transporter effects. This reliability is crucial for generating consistent and interpretable data in HTS or detailed secondary pharmacology profiling.

Application

Selection Property

Validation Focus

Human hepatocyte NaCT engagement

Irreversible binding; >1,000-fold selectivity

Sustained target blockade; off-target exclusion

Cancer cell citrate metabolism

High inhibitory potency; irreversible

Citrate uptake suppression; proliferation endpoint

Human NaCT biology (humanized models)

Human-specific; irreversible

Human-only validation; avoid murine cross-reactivity

Extended washout-resistant assays

Irreversible, non-competitive

Inhibition persistence post-washout; assay design

• [1] Higuchi K, et al. Functional analysis of a species-specific inhibitor selective for human Na+-coupled citrate transporter (NaCT/SLC13A5/mINDY). Biochemical Journal. 2020;477(21):4149-4165. doi: 10.1042/BCJ20200592. View Source
• [2] Chemical Probes Portal. BI01383298 Probe Report. Accessed 2026. View Source